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This technical support center provides troubleshooting guides, FAQs, and detailed protocols for

researchers working with the Direct Imaging of Neuronal Activity (DIANA) fMRI technique.

Given the ongoing scientific debate and challenges in replicating the original findings, this

resource aims to provide a balanced overview of the reported methods and the critical issues

encountered by independent research groups.

Troubleshooting Guides
This section addresses specific problems that researchers may encounter during DIANA fMRI

experiments in a question-and-answer format.

Question: We are unable to detect the characteristic DIANA signal peak in our experiments

despite following the original protocol. What are the potential reasons for this?

Answer: Failure to observe the DIANA signal is a significant challenge that has been reported

by multiple independent research groups.[1][2] Here are several potential reasons and

troubleshooting steps:

Physiological Noise: The DIANA signal is subtle and can be easily masked by physiological

noise. Ensure robust cardiac and respiratory monitoring and consider using advanced noise

correction techniques in your analysis pipeline.

Anesthesia Levels: The original DIANA experiments in mice were conducted under specific

anesthesia protocols. Deviations in anesthetic depth can significantly alter neuronal activity
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and cerebrovascular dynamics, potentially obscuring the DIANA signal.

Hardware and Sequence Fidelity: The DIANA method relies on a specialized fMRI pulse

sequence. It's crucial to verify that your MRI hardware and software are capable of faithfully

implementing this sequence. Some researchers have suggested that the DIANA signal may

be an artifact arising from non-ideal aspects of the pulse sequence and its interaction with

the subject.[3][4]

Statistical Power: The original study involved a large number of trials. Insufficient trial

numbers may lead to a failure to detect the small DIANA effect.[1] However, it is important to

note that at least one replication attempt with a high number of trials also failed to detect the

signal.[1]

Question: Our fMRI signal shows transient changes that resemble the DIANA effect, but we are

concerned they might be artifacts. How can we differentiate the true DIANA signal from

potential artifacts?

Answer: Differentiating a potential DIANA signal from artifacts is a critical and debated aspect

of this technique. Some studies suggest that the DIANA signal itself may be an artifact.[3][4]

Here are some steps to investigate the nature of your signal:

Control Experiments: Conduct control experiments where neural activity is not expected. For

example, some researchers have used post-mortem subjects or pharmacological

interventions to suppress neural activity. If a DIANA-like signal persists under these

conditions, it is likely an artifact.[3]

Investigate Non-neuronal Sources: The DIANA signal has been hypothesized to arise from

non-ideal aspects of the imaging process itself.[3][4] This could include subtle subject motion

correlated with the stimulus, or interactions between the pulse sequence and the magnetic

field.

Data Analysis: Carefully examine the spatial and temporal characteristics of your signal.

Does it co-localize with expected areas of neural activity? Does its timing align with the

expected speed of neuronal events?
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What is DIANA fMRI?

DIANA, or Direct Imaging of Neuronal Activity, is a novel functional magnetic resonance

imaging (fMRI) method first reported in 2022.[5] It claims to non-invasively and directly map

neuronal activity in the brain with high spatial and temporal resolution, potentially overcoming

the limitations of traditional Blood Oxygenation Level-Dependent (BOLD) fMRI, which relies on

slower hemodynamic responses as an indirect proxy for neuronal activity.[5]

What is the core controversy surrounding DIANA fMRI?

The core controversy is whether the DIANA signal truly reflects direct neuronal activity as

originally claimed. Several independent research groups have failed to replicate the original

findings.[1][2] Furthermore, some studies have presented evidence suggesting that the DIANA
signal is not of neuronal origin but is instead an artifact generated by the imaging process itself.

[3][4] This debate is ongoing in the neuroscience community.

Has DIANA been attempted in humans?

Yes, there have been initial attempts to apply the DIANA method in humans.[6][7] These

studies have also highlighted significant technical challenges and have not definitively

confirmed the neuronal origin of the signal in human subjects.

Quantitative Data Summary
The following tables summarize key experimental parameters from the original DIANA fMRI

study and a notable replication attempt. These tables are intended to facilitate comparison and

aid in experimental design.

Table 1: Key fMRI Acquisition Parameters
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Parameter
Original DIANA Study (Toi
et al., 2022)

Replication Attempt
(Hodono et al., 2023)

Magnetic Field Strength 9.4 T 15.2 T

Repetition Time (TR) 100 ms 100 ms

Echo Time (TE) 13.5 ms 13.5 ms

Flip Angle 60° 60°

Voxel Size 0.2 x 0.2 x 0.5 mm³ 0.2 x 0.2 x 0.5 mm³

Table 2: Experimental Design Parameters

Parameter
Original DIANA Study (Toi
et al., 2022)

Replication Attempt
(Hodono et al., 2023)

Species Mouse Mouse

Stimulation Whisker stimulation Whisker stimulation

Number of Trials 50-300 50-300

Anesthesia Isoflurane Isoflurane

Experimental Protocols
This section provides a generalized methodology for a DIANA fMRI experiment based on

published studies. Researchers should consult the original papers for full, detailed protocols.

Generalized DIANA fMRI Protocol for Rodent Experiments

Animal Preparation:

Anesthetize the animal (e.g., with isoflurane) and secure it in a stereotactic frame to

minimize head motion.

Monitor physiological parameters (e.g., heart rate, respiration, temperature) throughout the

experiment.
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Stimulation Paradigm:

Implement a sensory stimulation paradigm (e.g., electrical stimulation of the whiskers).

Use a block design with periods of stimulation interleaved with periods of rest.

fMRI Data Acquisition:

Use a high-field MRI scanner (e.g., 9.4 T or higher).

Employ a specialized gradient-echo echo-planar imaging (EPI) sequence with parameters

optimized for DIANA (see Table 1).

Acquire a sufficient number of trials to achieve adequate statistical power.

Data Preprocessing:

Perform standard fMRI preprocessing steps, including motion correction, slice-timing

correction, and spatial smoothing.

Given the subtlety of the DIANA signal, meticulous quality control and artifact detection

are crucial.

Statistical Analysis:

Use a General Linear Model (GLM) to identify voxels with signal changes that are

significantly correlated with the stimulation paradigm.

Investigate the temporal dynamics of the signal in activated regions to look for the

characteristic DIANA peak.

Mandatory Visualizations
The following diagrams illustrate key concepts related to DIANA fMRI.
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Caption: A generalized experimental workflow for a DIANA fMRI study.
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Caption: Logical diagram illustrating the debate on the origin of the DIANA signal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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